Polyvinyl alcohol
Polyvinyl alcohol
Polyvinyl alcohol appears as odorless white to cream-colored granules or powder. Pure aqueous solutions are neutral or faintly acid and subject to mold growth. pH (4% aqueous solution): 5-8. Strongly hydrophilic. (NTP, 1992)
A polymer prepared from polyvinyl acetates by replacement of the acetate groups with hydroxyl groups. It is used as a pharmaceutic aid and ophthalmic lubricant as well as in the manufacture of surface coatings artificial sponges, cosmetics, and other products.
A polymer prepared from polyvinyl acetates by replacement of the acetate groups with hydroxyl groups. It is used as a pharmaceutic aid and ophthalmic lubricant as well as in the manufacture of surface coatings artificial sponges, cosmetics, and other products.
Brand Name:
Vulcanchem
CAS No.:
9002-89-5
VCID:
VC21172493
InChI:
InChI=1S/C2H4O/c1-2-3/h2-3H,1H2
SMILES:
C=CO
Molecular Formula:
(C2H3OR)nwhere R = H or COCH3
(CH2CHOH-)n
CH2CHOH
C2H4O
(CH2CHOH-)n
CH2CHOH
C2H4O
Molecular Weight:
44.05 g/mol
Polyvinyl alcohol
CAS No.: 9002-89-5
Cat. No.: VC21172493
Molecular Formula: (C2H3OR)nwhere R = H or COCH3
(CH2CHOH-)n
CH2CHOH
C2H4O
Molecular Weight: 44.05 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Polyvinyl alcohol appears as odorless white to cream-colored granules or powder. Pure aqueous solutions are neutral or faintly acid and subject to mold growth. pH (4% aqueous solution): 5-8. Strongly hydrophilic. (NTP, 1992) A polymer prepared from polyvinyl acetates by replacement of the acetate groups with hydroxyl groups. It is used as a pharmaceutic aid and ophthalmic lubricant as well as in the manufacture of surface coatings artificial sponges, cosmetics, and other products. |
|---|---|
| CAS No. | 9002-89-5 |
| Molecular Formula | (C2H3OR)nwhere R = H or COCH3 (CH2CHOH-)n CH2CHOH C2H4O |
| Molecular Weight | 44.05 g/mol |
| IUPAC Name | ethenol |
| Standard InChI | InChI=1S/C2H4O/c1-2-3/h2-3H,1H2 |
| Standard InChI Key | IMROMDMJAWUWLK-UHFFFAOYSA-N |
| SMILES | C=CO |
| Canonical SMILES | C=CO |
| Boiling Point | 644 °F at 760 mm Hg approximately (NTP, 1992) 644 °F at 760 mm Hg /approximately/ |
| Colorform | Dry, unplasticized powders are white or cream colored Colorless, white or cream, amorphous powde |
| Flash Point | 175 °F (NTP, 1992) 175 °F (79 °C) (open cup) 79 °C o.c. |
| Melting Point | 442 °F (decomposes) (NTP, 1992) >200 °C; other melting points: 212-267 °C |
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